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Compound of Interest

Compound Name: 4-Phenylisoxazol-5-ol

Cat. No.: B096106 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical reagents is paramount for laboratory safety and environmental protection.

This document provides a comprehensive guide to the safe disposal of 4-Phenylisoxazol-5-ol,
a member of the isoxazole family. Adherence to these procedures is critical to mitigate risks

and ensure compliance with safety regulations.

Chemical and Physical Properties
Understanding the properties of 4-Phenylisoxazol-5-ol and its related compounds is the first

step in safe handling and disposal. The following table summarizes key data for a closely

related tautomer, 5-phenylisoxazol-3-ol, and other similar isoxazole derivatives.
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Property
5-phenylisoxazol-3-
ol

1,4-Bis(5-
phenyloxazol-2-
yl)benzene

5-Methyl-3-
phenylisoxazole-4-
carbonyl chloride

Molecular Weight 161.16 g/mol [1] 364.39 g/mol Not Available

Physical State Solid Solid Solid[2]

Appearance Not Available Yellow Beige[2]

Melting Point Not Available 243 - 244 °C 24 - 25 °C[2]

Solubility in Water Not Available Insoluble Not Available

Hazards

Harmful if swallowed,

Causes skin irritation,

Causes serious eye

irritation, May cause

respiratory irritation.[1]

Not specified

Harmful if swallowed,

Causes severe skin

burns and eye

damage.[2]

Hazard Identification and Personal Protective
Equipment (PPE)
The primary hazards associated with 5-phenylisoxazol-3-ol, a tautomer of 4-Phenylisoxazol-5-
ol, indicate that this compound should be handled with care. It is classified as:

H302: Harmful if swallowed[1]

H315: Causes skin irritation[1]

H319: Causes serious eye irritation[1]

H335: May cause respiratory irritation[1]

Given these hazards, the following personal protective equipment (PPE) is mandatory when

handling 4-Phenylisoxazol-5-ol:

Eye Protection: Wear appropriate protective eyeglasses or chemical safety goggles.[3]
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Hand Protection: Wear appropriate protective gloves to prevent skin exposure.[3]

Skin and Body Protection: Wear appropriate protective clothing to prevent skin exposure.[3]

Respiratory Protection: In case of dust formation or inadequate ventilation, use a

NIOSH/MSHA or European Standard EN 149 approved respirator.[2]

Step-by-Step Disposal Protocol
The following protocol outlines the necessary steps for the safe disposal of 4-Phenylisoxazol-
5-ol. This procedure is designed to minimize exposure and prevent environmental

contamination.

Containerization:

Ensure the waste 4-Phenylisoxazol-5-ol is stored in a clearly labeled, tightly sealed, and

compatible waste container.

Do not mix with other waste streams unless compatibility is confirmed.

Labeling:

The waste container must be clearly labeled with the chemical name "4-Phenylisoxazol-
5-ol" and the associated hazard symbols (e.g., harmful, irritant).

Storage:

Store the sealed waste container in a designated, well-ventilated, and secure chemical

waste storage area, away from incompatible materials such as strong oxidizing agents.[3]

The storage area should be cool and dry.[3]

Waste Collection:

Arrange for collection by a licensed hazardous waste disposal company.

Provide the disposal company with the Safety Data Sheet (SDS) or a clear summary of

the chemical's hazards.
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Spill Management:

In the event of a spill, evacuate the area if necessary.

Wear appropriate PPE.

For solid spills, carefully sweep or vacuum the material and place it into a suitable disposal

container.[4] Avoid generating dust.[4]

Clean the spill area with a suitable solvent and then wash with soap and water.

All materials used for cleanup should be disposed of as hazardous waste.

Disposal Workflow Diagram
The following diagram illustrates the logical flow of the disposal process for 4-Phenylisoxazol-
5-ol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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